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Ascorbyl palmitate is an ester formed from ascorbic acid (Vitamin C) and palmitic acid (a fatty acid). This

chemical combination gives it dual functionality and distinguishes it from its components.

Property Description

Chemical Identity Ester of ascorbic acid and palmitic acid [1].

IUPAC Name Ascorbyl palmitate [2].

CAS Number 137-66-6 [2].

E-Number E 304(i) [3] [2].

Solubility Fat-soluble [1] [4].

Primary Functions Antioxidant food additive; fat-soluble source of Vitamin C [1] [4].

Key Mechanism Acts as an antioxidant, donating electrons to neutralize free radicals [4].

The synthesis of ascorbyl palmitate can be achieved through various methods, including chemical

catalysis, enzymatic synthesis, or microwave-assisted synthesis [4]. A primary goal in its production and

application research is encapsulation, a process used to improve its stability and bioavailability in different

formulations [4].
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Safety, Toxicity, and Regulatory Status

The safety of ascorbyl palmitate as a food additive has been extensively re-evaluated by the European Food

Safety Authority (EFSA). The core principle of its safety assessment is the assumption that it fully

hydrolyzes pre-systemically in the human body to ascorbic acid and palmitic acid, both of which are natural

and well-understood compounds [3] [2].

The diagram below illustrates the metabolic pathway and regulatory logic for the safety assessment of

ascorbyl palmitate in food.
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Based on this metabolic pathway, EFSA concluded that there is no safety concern for the use of ascorbyl

palmitate as a food additive at the reported uses and use levels for the general population [2]. A specific
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assessment for infants under 16 weeks of age also concluded that the intake of its metabolites from infant

formula does not raise health concerns [3].

It is crucial to distinguish between its safety when ingested in food and its effects in other contexts. Some in

vitro (cell-based) studies, particularly in dermatological research, have reported that under ultraviolet B

(UVB) radiation, ascorbyl palmitate can exhibit dual behavior. While it demonstrates antioxidant properties

by reducing reactive oxygen species, it may also promote UVB-induced lipid peroxidation and

cytotoxicity in skin cells [5].

Exposure and Quantitative Data for Infants

EFSA's scientific opinion provides detailed exposure estimates for the most sensitive population, infants

below 16 weeks of age. The table below summarizes the quantitative exposure assessment.

Population Food Category Description
Exposure to
Ascorbyl
Palmitate

Equivalent
Ascorbic Acid

Infants <16
weeks

FC 13.1.1 (Infant
Formula)

High-level
consumption (95th

percentile)

2.6 mg/kg bw/day
[3]

1.11 mg/kg
bw/day [3]

Infants <16
weeks

FC 13.1.5.1 (Special

Medical Purposes
Formula)

High-level

consumption (95th
percentile)

26 mg/kg bw/day

[3]

11.1 mg/kg

bw/day [3]

EFSA's conclusion of no safety concern is supported by comparing these exposure levels to well-established

benchmarks:

Ascorbic Acid Contribution: The high-level intake of ascorbic acid from E 304(i) in standard infant

formula represents only 2.0% to 17.7% of the statutory maximum content. Even in special formulas
where the contribution is higher (20% to 177%), it is not considered a safety concern because

scientific panels have concluded that available data do not allow for setting an upper intake level for
vitamin C at any age [3].

Palmitic Acid Contribution: The palmitate released from E 304(i) in infant formula represents less
than 0.1% of the natural palmitate intake from breast milk. For special infant formulae, it is still less
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than 1% of the intake from breast milk [3].

Experimental and Analytical Considerations

For researchers investigating ascorbyl palmitate, the following methodological points are relevant based on

EFSA's data calls and scientific literature.

Analytical Methods for Specifications: EFSA has requested data on the analysis of the food

additive itself, particularly regarding impurities. The methods of analysis used for determining levels of
toxic elements (like arsenic, lead, mercury) and residual solvents should be described in detail. This

includes the principle of the method, its scope, concentration units, and validation parameters
such as the Limit of Detection (LOD) and Limit of Quantification (LOQ) [6].

Toxicological Studies: While not required for the food additive risk assessment under certain
conditions, toxicological studies from other fields (e.g., dermatology) exist. A typical in vitro protocol

might involve treating human keratinocytes (skin cells) with ascorbyl palmitate, followed by
irradiation with UVB. Endpoints measured can include:

Cellular levels of reactive oxygen species (ROS) and hydrogen peroxide [5].
Activation of key signaling pathways (e.g., EGFR, ERK, p38, JNK) via Western blot or similar

techniques [5].
Markers of lipid peroxidation and cell viability/cytotoxicity assays [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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